Cas no 1484327-92-5 (tert-Butyl (2-(4-methylpiperazin-1-yl)ethyl)carbamate)

• Product Name: tert-Butyl (2-(4-methylpiperazin-1-yl)ethyl)carbamate
• CAS No: 1484327-92-5
• MF: C₁₂H₂₅N₃O₂
• MW: 243.345803022385
• MDL: MFCD21170239
• CID: 2093423
• PubChem ID: 58817741
• Update Time: 2025-11-05

tert-Butyl (2-(4-methylpiperazin-1-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(4-methylpiperazin-1-yl)ethyl)carbamate
• tert-butyl N-[2-(4-methylpiperazin-1-yl)ethyl]carbamate
• CS-W000717
• 1484327-92-5
• Carbamic acid, N-[2-(4-methyl-1-piperazinyl)ethyl]-, 1,1-dimethylethyl ester
• tert-Butyl(2-(4-methylpiperazin-1-yl)ethyl)carbamate
• SCHEMBL13202614
• AKOS014475965
• N-Boc-2-(4-methylpiperazin-1-yl)ethanamine
• SY241980
• AS-30961
• MFCD21170239

• MDL： MFCD21170239
• Inchi： 1S/C12H25N3O2/c1-12(2,3)17-11(16)13-5-6-15-9-7-14(4)8-10-15/h5-10H2,1-4H3,(H,13,16)
• InChI Key： SXGDQOAVMOEVSY-UHFFFAOYSA-N
• SMILES： O(C(NCCN1CCN(C)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.19467705g/mol
• Monoisotopic Mass: 243.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.8Ų

tert-Butyl (2-(4-methylpiperazin-1-yl)ethyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines